molecular formula C17H19BrN2O3 B262694 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide

2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide

Cat. No. B262694
M. Wt: 379.2 g/mol
InChI Key: HTERKPUVYVHWLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting specific enzymes and signaling pathways involved in inflammation, cancer, and neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide can modulate various biochemical and physiological processes. It has been found to reduce the production of inflammatory cytokines, inhibit the growth of cancer cells, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide in lab experiments include its potential therapeutic properties, ease of synthesis, and availability. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide. These include further studies on its mechanism of action, optimization of its therapeutic properties, and development of novel drug formulations. Additionally, the compound could be studied for its potential use in treating other diseases such as diabetes and cardiovascular diseases.
Conclusion:
In conclusion, 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide is a chemical compound that has shown potential therapeutic properties in various scientific research fields. Its synthesis method is relatively simple, and it has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. Further research is needed to fully understand its mechanism of action and potential side effects, but it holds promise for the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide involves the reaction of 4-bromo-2-(chloromethyl)phenol with N-(2-hydroxy-2-phenylethyl)ethylenediamine in the presence of sodium hydroxide and acetic acid. The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide has been studied for its potential therapeutic properties in various scientific research fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. The compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

Product Name

2-(4-Bromo-2-{[(2-hydroxy-2-phenylethyl)amino]methyl}phenoxy)acetamide

Molecular Formula

C17H19BrN2O3

Molecular Weight

379.2 g/mol

IUPAC Name

2-[4-bromo-2-[[(2-hydroxy-2-phenylethyl)amino]methyl]phenoxy]acetamide

InChI

InChI=1S/C17H19BrN2O3/c18-14-6-7-16(23-11-17(19)22)13(8-14)9-20-10-15(21)12-4-2-1-3-5-12/h1-8,15,20-21H,9-11H2,(H2,19,22)

InChI Key

HTERKPUVYVHWLL-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(CNCC2=C(C=CC(=C2)Br)OCC(=O)N)O

Canonical SMILES

C1=CC=C(C=C1)C(CNCC2=C(C=CC(=C2)Br)OCC(=O)N)O

Origin of Product

United States

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